Cas no 2560-29-4 (1H-Indole-3-ethanamine,N,N-diethyl-6-fluoro-, hydrochloride (1:1))

1H-Indole-3-ethanamine,N,N-diethyl-6-fluoro-, hydrochloride (1:1) structure
2560-29-4 structure
Product Name:1H-Indole-3-ethanamine,N,N-diethyl-6-fluoro-, hydrochloride (1:1)
CAS No:2560-29-4
MF:C14H20ClFN2
MW:270.773406028748
CID:259257
PubChem ID:17370
Update Time:2025-04-19

1H-Indole-3-ethanamine,N,N-diethyl-6-fluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-ethanamine,N,N-diethyl-6-fluoro-, hydrochloride (1:1)
    • 1H-Indole-3-ethanamine, N,N-diethyl-6-fluoro-, monohydrochloride
    • 3-(2-DIETHYLAMINOETHYL)-6-FLUOROINDOLE MONOHYDROCHLORIDE
    • LY55HN88U7
    • 1H-INDOLE-3-ETHANAMINE, N,N-DIETHYL-6-FLUORO-, HYDROCHLORIDE (1:1)
    • N,N-diethyl-2-(6-fluoro-1H-indol-3-yl)ethanamine;hydrochloride
    • N,N-Diethyl-2-(6-fluoro-1H-indol-3-yl)ethanamine hydrochloride (1:1)
    • INDOLE, 3-(2-(DIETHYLAMINO)ETHYL)-6-FLUORO-, MONOHYDROCHLORIDE
    • 2560-29-4
    • UNII-LY55HN88U7
    • DTXSID50948468
    • 6-FLUORO-N,N-DIETHYLTRYPTAMINE HYDROCHLORIDE
    • Inchi: 1S/C14H19FN2.ClH/c1-3-17(4-2)8-7-11-10-16-14-9-12(15)5-6-13(11)14;/h5-6,9-10,16H,3-4,7-8H2,1-2H3;1H
    • InChI Key: YHKYSMFRBBURJP-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC2=C(C=1)NC=C2CCN(CC)CC

Computed Properties

  • Exact Mass: 270.1301
  • Monoisotopic Mass: 270.13
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 230
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19A^2

Experimental Properties

  • Boiling Point: 363.2°Cat760mmHg
  • Flash Point: 173.5°C
  • PSA: 19.03

1H-Indole-3-ethanamine,N,N-diethyl-6-fluoro-, hydrochloride (1:1) Related Literature

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